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Compound of Interest

Compound Name: Methyl Vanillate

Cat. No.: B1676491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of phenolic compounds, methyl vanillate and its close analogue, ethyl

vanillate, have garnered significant interest for their diverse biological activities and

applications in the food, cosmetic, and pharmaceutical industries.[1] Both derived from vanillic

acid, these esters share a common structural backbone but exhibit nuanced differences in their

physicochemical properties and biological performance. This guide provides an objective, data-

driven comparison of methyl vanillate and ethyl vanillate, offering a valuable resource for

researchers selecting the optimal compound for their specific application.

Physicochemical Properties: A Comparative
Overview
A fundamental understanding of the physicochemical properties of methyl and ethyl vanillate is

crucial for predicting their behavior in various experimental and physiological systems. The

addition of an ethyl group in place of a methyl group subtly alters key parameters such as

molecular weight, boiling point, and lipophilicity (logP).
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Property Methyl Vanillate Ethyl Vanillate

Molecular Formula C₉H₁₀O₄[2] C₁₀H₁₂O₄[3]

Molecular Weight 182.17 g/mol [2] 196.20 g/mol [3]

Appearance
Light yellow to beige powder or

granules[1]
Colorless crystals

Melting Point 64-67 °C[4] 44 °C

Boiling Point 285-287 °C[4] 291-293 °C

Solubility

Insoluble in water; soluble in

organic solvents like

chloroform and methanol[1]

Very slightly soluble in water;

soluble in alcohol[5]

logP (o/w) 1.59 2.08

Comparative Biological Performance
While both esters exhibit a range of biological activities, direct head-to-head quantitative

comparisons are limited in the scientific literature. The following sections summarize the known

activities of each compound, drawing comparisons where data is available.

Antioxidant Activity
Both methyl vanillate and ethyl vanillate have demonstrated notable antioxidant properties. A

study evaluating vanillic acid esters found that both methyl and ethyl vanillate showed strong

activity in the ABTS radical-scavenging assay, even stronger than the well-known antioxidant

Trolox.[6] However, in the same study, neither compound showed activity in the DPPH radical-

and galvinoxyl radical-scavenging assays, in contrast to their parent compound, vanillic acid.[6]

The antioxidant activity of these esters is believed to be linked to their lipophilicity, with

increased lipophilicity potentially enhancing their protective effects against free radical-induced

damage to biomembranes.[6]

Antimicrobial Activity
Vanillin and its derivatives are recognized for their antimicrobial properties.[7] While direct

comparative studies between methyl and ethyl vanillate are scarce, research on related
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compounds suggests that the ester group plays a role in their efficacy. For instance, in a study

comparing vanillin and ethyl vanillin, ethyl vanillin exhibited a lower minimum inhibitory

concentration (MIC) against Cronobacter species, suggesting greater bacteriostatic and

bactericidal activity.[8][9] This suggests that the ethyl ester may confer enhanced antimicrobial

properties, a hypothesis that warrants further direct investigation with methyl and ethyl

vanillate.

Anti-inflammatory Activity
Vanillin and its derivatives are known to possess anti-inflammatory properties, primarily through

the inhibition of the NF-κB signaling pathway, which leads to a reduction in pro-inflammatory

cytokines (e.g., IL-6, IL-8, TNF-α) and enzymes like COX-2 and iNOS.[10][11] While specific

comparative data for methyl and ethyl vanillate is not readily available, studies on vanillic acid

demonstrate its ability to inhibit neutrophil recruitment, oxidative stress, and cytokine

production.[12][13] Given their structural similarity, it is plausible that both methyl and ethyl

vanillate contribute to anti-inflammatory responses, though the relative potency of each

remains to be elucidated through direct comparative studies.

Cytotoxicity and Antiproliferative Activity
The potential of vanillin derivatives as anticancer agents has been an area of active research.

Methyl vanillate has been shown to inhibit the proliferation and migration of ovarian cancer

cells.[14] Another study on breast cancer cell lines indicated that while methyl vanillate itself

has effects, its dimer, methyl divanillate, showed a higher apoptotic effect and inhibition of

proliferation.[15] There is a lack of direct comparative studies evaluating the cytotoxic and

antiproliferative effects of methyl vanillate versus ethyl vanillate.

Synthesis of Methyl and Ethyl Vanillate
The most common method for synthesizing both methyl and ethyl vanillate is through the

Fischer-Speier esterification of vanillic acid.[16] This reaction involves refluxing vanillic acid

with the corresponding alcohol (methanol for methyl vanillate and ethanol for ethyl vanillate) in

the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[4] To drive the

reaction towards the formation of the ester, a large excess of the alcohol is typically used, and

the water produced during the reaction is removed.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676491#head-to-head-comparison-of-methyl-
vanillate-and-its-ethyl-ester-derivative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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